Cas no 68502-37-4 (4-(Benzylamino)-3-nitrobenzoic acid)

• Product Name: 4-(Benzylamino)-3-nitrobenzoic acid
• CAS No: 68502-37-4
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD01156575
• CID: 821158
• PubChem ID: 3843785
• Update Time: 2025-04-19

4-(Benzylamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzylamino)-3-nitrobenzoic acid
• 4-BENZYLAMINO-3-NITRO-BENZOIC ACID
• 4-benzylamino-3-nitrobenzoic acid
• AC1MZ7UU
• AC1Q73E1
• AG-G-63742
• CTK5C8102
• Oprea1_614490
• SureCN992446
• SR-01000575237-1
• SCHEMBL992446
• AKOS015965547
• SR-01000575237
• 4-(benzylamino)-3-nitrobenzoicacid
• CS-0220062
• EN300-05653
• DTXSID50397199
• AC-20632
• 68502-37-4
• BB 0246396
• Z55982506
• FT-0681547
• AKOS000109284
• A867034
• DA-03621
• G35688

• MDL： MFCD01156575
• Inchi： 1S/C14H12N2O4/c17-14(18)11-6-7-12(13(8-11)16(19)20)15-9-10-4-2-1-3-5-10/h1-8,15H,9H2,(H,17,18)
• InChI Key： MBWBPKFWJZKZEI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 92.47

4-(Benzylamino)-3-nitrobenzoic acid Security Information

• HazardClass：IRRITANT